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Compound of Interest

Compound Name: Bromine trifluoride

Cat. No.: B1216658

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromine trifluoride (BrFs) is a highly reactive and potent fluorinating agent with significant
potential in organic synthesis. Its extreme reactivity, however, presents considerable challenges
for traditional batch chemistry, often leading to poor selectivity and safety hazards. Flow
chemistry offers a compelling solution to these challenges by providing superior control over
reaction parameters, enhancing heat and mass transfer, and improving safety through the use
of small reaction volumes. This document provides detailed application notes and protocols for
the use of bromine trifluoride in continuous flow systems, aimed at researchers, scientists,
and professionals in drug development.

Safety Precautions and Handling

Bromine trifluoride is a toxic, corrosive, and highly reactive substance that reacts violently
with water and organic compounds. All manipulations should be carried out in a well-ventilated
fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant
gloves, a face shield, and a lab coat, must be worn. All equipment must be thoroughly dried
before use to prevent violent reactions. A dry chemical fire extinguisher should be readily
available.

Reactor Setup and Material Compatibility

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1216658?utm_src=pdf-interest
https://www.benchchem.com/product/b1216658?utm_src=pdf-body
https://www.benchchem.com/product/b1216658?utm_src=pdf-body
https://www.benchchem.com/product/b1216658?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

The choice of reactor material is critical when working with bromine trifluoride due to its high
corrosivity.

 Recommended Materials: Perfluoroalkoxy alkanes (PFA), polytetrafluoroethylene (PTFE),
and certain nickel-based alloys like Hastelloy C-276 are recommended for reactor tubing and
components. Stainless steel can be used with caution, but its compatibility should be verified
under the specific reaction conditions.

e Incompatible Materials: Glass, and many common metals such as copper and brass, are
incompatible with BrFs and should be avoided.

A typical flow chemistry setup for fluorination with bromine trifluoride is depicted below. The
system consists of two syringe pumps to introduce the substrate and the BrFs solution, a T-
mixer for efficient mixing, a coiled reactor for the reaction to occur, a back-pressure regulator to
maintain the desired pressure, and a collection vessel.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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